Cas no 898652-05-6 (4-chloro-6-4-(2-fluorophenyl)piperazin-1-ylpyrimidine)

• Product Name: 4-chloro-6-4-(2-fluorophenyl)piperazin-1-ylpyrimidine
• CAS No: 898652-05-6
• MF: C₁₄H₁₄ClFN₄
• MW: 292.739164829254
• CID: 2811812
• Update Time: 2025-05-21

4-chloro-6-4-(2-fluorophenyl)piperazin-1-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-[4-(2-fluorophenyl)piperazin-1-yl]pyrimidine
• BBL006350
• STK902131
• 4-chloro-6-4-(2-fluorophenyl)piperazin-1-ylpyrimidine

• Inchi： 1S/C14H14ClFN4/c15-13-9-14(18-10-17-13)20-7-5-19(6-8-20)12-4-2-1-3-11(12)16/h1-4,9-10H,5-8H2
• InChI Key： MUMJWBQXEFHDPZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CCN(C2C=CC=CC=2F)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 3.3
• Topological Polar Surface Area: 32.299

Additional information on 4-chloro-6-4-(2-fluorophenyl)piperazin-1-ylpyrimidine

Research Briefing on 4-chloro-6-4-(2-fluorophenyl)piperazin-1-ylpyrimidine (CAS: 898652-05-6)

4-chloro-6-4-(2-fluorophenyl)piperazin-1-ylpyrimidine (CAS: 898652-05-6) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The compound belongs to the pyrimidine class of heterocyclic compounds, which are widely recognized for their diverse biological activities. The presence of a piperazine moiety and a fluorine substituent in its structure enhances its binding affinity to various biological targets, particularly in the central nervous system (CNS). Recent studies have explored its role as a modulator of neurotransmitter receptors, including dopamine and serotonin receptors, suggesting potential applications in neuropsychiatric disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and optimization of 4-chloro-6-4-(2-fluorophenyl)piperazin-1-ylpyrimidine. The study reported a high-yield synthetic route using palladium-catalyzed cross-coupling reactions, which improved the scalability and purity of the compound. The researchers also conducted in vitro assays to evaluate its binding affinity to dopamine D2 and serotonin 5-HT1A receptors, demonstrating promising results for further development.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's potential as an anticancer agent. The researchers found that 4-chloro-6-4-(2-fluorophenyl)piperazin-1-ylpyrimidine exhibited selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of tyrosine kinase receptors. The study proposed a mechanism of action involving inhibition of downstream signaling pathways, although further in vivo studies are needed to validate these findings.

Pharmacokinetic studies have also been conducted to assess the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that it has favorable oral bioavailability and metabolic stability, making it a viable candidate for further preclinical development. However, challenges such as potential off-target effects and toxicity profiles remain to be addressed in future research.

In conclusion, 4-chloro-6-4-(2-fluorophenyl)piperazin-1-ylpyrimidine (CAS: 898652-05-6) represents a promising compound with multifaceted applications in drug discovery. Its synthetic accessibility, combined with its intriguing pharmacological profile, positions it as a valuable tool for researchers in the chemical biology and medicinal chemistry fields. Continued investigation into its mechanisms of action and therapeutic potential is warranted to fully unlock its clinical utility.